Cas no 107916-96-1 (2-(3-Cyanophenyl)benzoic acid)

• Product Name: 2-(3-Cyanophenyl)benzoic acid
• CAS No: 107916-96-1
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD04117367
• CID: 2601132
• PubChem ID: 2757949
• Update Time: 2025-10-31

2-(3-Cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyanophenyl)benzoic acid
• AKOS BAR-1433
• 3'-CYANO-BIPHENYL-2-CARBOXYLIC ACID
• 3'-CYANO[1,1'-BIPHENYL]-2-CARBOXYLIC ACID
• 3'-Cyano-[1,1'-biphenyl]-2-carboxylicacid
• 2-(3-cyanophenyl)-benzoic acid
• MFCD04117367
• 107916-96-1
• AKOS004118671
• 3'-Cyano-[1,1'-biphenyl]-2-carboxylic acid
• GWQJJXUNSIGDAC-UHFFFAOYSA-N
• DTXSID10374087
• SCHEMBL5085509

• MDL： MFCD04117367
• Inchi： 1S/C14H9NO2/c15-9-10-4-3-5-11(8-10)12-6-1-2-7-13(12)14(16)17/h1-8H,(H,16,17)
• InChI Key： GWQJJXUNSIGDAC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 223.063328530g/mol
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(3-Cyanophenyl)benzoic acid

Introduction to 2-(3-Cyanophenyl)benzoic acid (CAS No. 107916-96-1)

2-(3-Cyanophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 107916-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzoic acid core substituted with a cyanophenyl group, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and materials science.

The molecular structure of 2-(3-cyanophenyl)benzoic acid consists of a benzoic acid moiety linked to a phenyl ring via a cyano group at the 3-position of the phenyl ring. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of the cyano group enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions, while the benzoic acid moiety provides a acidic proton and potential hydrogen bonding capabilities.

In recent years, 2-(3-cyanophenyl)benzoic acid has been extensively studied for its pharmacological properties. Researchers have explored its potential as an intermediate in the synthesis of various bioactive molecules, including those with anti-inflammatory, analgesic, and antioxidant effects. The compound's ability to interact with biological targets such as enzymes and receptors has been investigated in detail, leading to several promising discoveries in drug development.

One of the most notable applications of 2-(3-cyanophenyl)benzoic acid is in the field of medicinal chemistry, where it serves as a key building block for designing novel therapeutic agents. Its structural features allow for modifications that can fine-tune its biological activity, making it an attractive scaffold for drug discovery programs. For instance, derivatives of this compound have been synthesized and evaluated for their efficacy in treating neurological disorders, where the combination of the benzoic acid and cyanophenyl groups provides a unique pharmacophore for target interaction.

Moreover, 2-(3-cyanophenyl)benzoic acid has found utility in materials science, particularly in the development of organic electronic materials. Its aromatic structure and electron-withdrawing cyano group make it a suitable candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable crystals and its favorable electronic properties have been leveraged to create high-performance materials with applications in flexible electronics and optoelectronics.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-cyanophenyl)benzoic acid's properties. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches have complemented experimental work, leading to a more comprehensive grasp of the compound's potential applications.

The synthesis of 2-(3-cyanophenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the cyanation of 3-bromobenzoic acid or the condensation of malonic acid derivatives with cyanopyridines. These methods highlight the compound's versatility as a synthetic intermediate, enabling access to a wide range of structurally diverse derivatives.

In conclusion, 2-(3-cyanophenyl)benzoic acid (CAS No. 107916-96-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and functional properties make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.